Cas no 2640818-33-1 (N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide)

• Product Name: N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide
• CAS No: 2640818-33-1
• MF: C₁₉H₂₀FN₇O
• MW: 381.406805992126
• CID: 5316166
• PubChem ID: 155799437
• Update Time: 2025-07-17

N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2640818-33-1
• F6783-4828
• AKOS040728078
• N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide
• N-(2-Fluorophenyl)hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrole-2(1H)-carboxamide

• Inchi： 1S/C19H20FN7O/c1-25-11-23-16-17(25)21-10-22-18(16)26-6-12-8-27(9-13(12)7-26)19(28)24-15-5-3-2-4-14(15)20/h2-5,10-13H,6-9H2,1H3,(H,24,28)
• InChI Key： BZFNVOXPVBKLBC-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC=C2F)=O)CC2CN(C3=C4C(=NC=N3)N(C)C=N4)CC2C1

Computed Properties

• Exact Mass: 381.17133645g/mol
• Monoisotopic Mass: 381.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.2Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.98±0.70(Predicted)

Additional information on N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide

Introduction to N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide (CAS No. 2640818-33-1)

N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640818-33-1, represents a novel scaffold with potential therapeutic applications. Its unique structural features, encompassing a fluorophenyl moiety and a purine derivative, make it an intriguing candidate for further investigation.

The molecular structure of N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide is characterized by its octahydropyrrolo[3,4-c]pyrrole core, which is a fused heterocyclic system. This core structure is appended with a 2-fluorophenyl group at the N-position and a 9-methyl-9H-purin-6-yl group at the 5-position. The presence of these functional groups not only contributes to the compound's complexity but also suggests potential interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for pharmaceutical applications. The octahydropyrrolo[3,4-c]pyrrole scaffold has emerged as a particularly promising structure due to its ability to modulate various biological pathways. Studies have shown that derivatives of this scaffold can exhibit significant activity against a range of targets, including enzymes and receptors involved in diseases such as cancer and inflammation.

The fluorine atom in the 2-fluorophenyl group is a key feature of this compound, as fluorine substitution can enhance metabolic stability and binding affinity. This property is particularly valuable in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy. Additionally, the 9-methyl-9H-purin-6-yl moiety introduces a purine-like structure, which has been extensively studied for its biological activity. Purines are fundamental components of nucleic acids and have been implicated in numerous cellular processes.

The synthesis of N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide presents unique challenges due to its complex architecture. However, advances in synthetic chemistry have made it possible to construct such intricate molecules with increasing precision. Modern techniques in organic synthesis, including transition metal catalysis and flow chemistry, have significantly improved the efficiency and scalability of producing these compounds.

The potential therapeutic applications of this compound are vast. Preliminary studies have suggested that it may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression. Furthermore, its ability to interact with nucleic acid-related targets makes it a promising candidate for developing treatments against infectious diseases and genetic disorders. The combination of the 2-fluorophenyl and 9-methyl-9H-purin-6-yl groups suggests that this compound could modulate multiple pathways simultaneously, potentially leading to synergistic therapeutic effects.

In conclusion, N-(2-fluorophenyl)-5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrole-2-carboxamide (CAS No. 2640818-33-1) is a structurally complex and biologically potent compound with significant potential in pharmaceutical research. Its unique scaffold and functional groups make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human diseases.